Cas no 153074-91-0 (4-(Boc-Amidino)benzoic Acid)

4-(Boc-Amidino)benzoic Acid is a protected derivative of amidinobenzoic acid, featuring a tert-butoxycarbonyl (Boc) group to enhance stability and handling during synthetic applications. This compound serves as a versatile intermediate in organic synthesis, particularly in peptide and medicinal chemistry, where the Boc group facilitates selective deprotection under mild acidic conditions. Its benzoic acid moiety allows for further functionalization via esterification or amidation, making it valuable for constructing complex molecular architectures. The product is characterized by high purity and consistent performance, ensuring reliable results in research and industrial processes. Its compatibility with standard coupling reagents further underscores its utility in multistep synthetic routes.

4-(Boc-Amidino)benzoic Acid structure

Product Name:4-(Boc-Amidino)benzoic Acid

CAS No:153074-91-0

MF:C₁₃H₁₆N₂O₄

MW:264.277143478394

MDL:MFCD05864633

CID:99219

PubChem ID:18794018

Update Time:2025-10-17

4-(Boc-Amidino)benzoic Acid Chemical and Physical Properties

Names and Identifiers

- 4-(N-(tert-Butoxycarbonyl)carbamimidoyl)benzoic acid
- 4-(Boc-amidino)-benzoic acid
- Benzoic acid,4-[[[(1,1-dimethylethoxy)carbonyl]amino]iminomethyl]-
- 4-(Boc-amidino)benzoic acid
- 4-(tert-butoxycarbonylamino-imino-methyl)-benzoic acid
- A12691
- AK139164
- C57833
- N-Boc-p-amidinobenzoic acid
- N-t-butoxycarbonyl-4-amidinobenzoic acid
- N-tert-butoxycarbonyl-4-amidinobenzoic acid
- 4-[(Z)-N'-[(2-methylpropan-2-yl)oxycarbonyl]carbamimidoyl]benzoic acid
- 4-[N'-(tert-Butoxycarbonyl)carbamimidoyl]benzoic acid
- 4-(n-(tert-butoxycarbonyl)carbamimidoyl)benzoicacid
- 153074-91-0
- DTXSID40596331
- AS-45814
- SCHEMBL617014
- Benzoic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]amino]iminomethyl]-
- 4-(Boc-Amidino)benzoic Acid
- MDL： MFCD05864633
- Inchi： 1S/C13H16N2O4/c1-13(2,3)19-12(18)15-10(14)8-4-6-9(7-5-8)11(16)17/h4-7H,1-3H3,(H,16,17)(H2,14,15,18)
- InChI Key： CBLWJKHTKYGZTI-UHFFFAOYSA-N
- SMILES： O(C(/N=C(/C1C=CC(C(=O)O)=CC=1)\N)=O)C(C)(C)C

Computed Properties

Exact Mass: 264.11108
Monoisotopic Mass: 264.111
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 377
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 102A^2
XLogP3: 2.3

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.2±0.1 g/cm3
Melting Point: Not available
Boiling Point: Not available
Flash Point: Not available
Refractive Index: 1.549
PSA: 99.48
Vapor Pressure: Not available
pka: 3.25±0.10(Predicted)

4-(Boc-Amidino)benzoic Acid Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Room temperature

4-(Boc-Amidino)benzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM156416-5g	4-(N-(tert-Butoxycarbonyl)carbamimidoyl)benzoic acid	153074-91-0	95%	5g	$877	2021-06-17
Alichem	A019094536-1g	4-(N-(tert-Butoxycarbonyl)carbamimidoyl)benzoic acid	153074-91-0	95%	1g	400.00 USD	2021-06-17
Fluorochem	041020-250mg	4-(Boc-amidino)-benzoic acid	153074-91-0	97%	250mg	￡203.00	2022-03-01
Fluorochem	041020-1g	4-(Boc-amidino)-benzoic acid	153074-91-0	97%	1g	￡507.00	2022-03-01
AstaTech	C57833-0.25/G	4-(BOC-AMIDINO)-BENZOIC ACID	153074-91-0	95%	0.25g	$499	2023-09-15
AstaTech	C57833-1/G	4-(BOC-AMIDINO)-BENZOIC ACID	153074-91-0	95%	1g	$799	2023-09-15
Chemenu	CM156416-5g	4-(N-(tert-Butoxycarbonyl)carbamimidoyl)benzoic acid	153074-91-0	95%	5g	$1425	2022-12-31
abcr	AB169892-250 mg	4-(Boc-amidino)-benzoic acid	153074-91-0		250 mg	€284.80	2023-07-20
abcr	AB169892-1 g	4-(Boc-amidino)-benzoic acid	153074-91-0		1 g	€665.50	2023-07-20
Matrix Scientific	145367-250mg	4-(N-(tert-Butoxycarbonyl)carbamimidoyl)benzoic acid, 95%	153074-91-0	95%	250mg	$145.00	2023-09-10